Cas no 112246-73-8 ((+)-DIP-chloride (60% in n-Heptane))

• Product Name: (+)-DIP-chloride (60% in n-Heptane)
• CAS No: 112246-73-8
• MF: C₂₀H₃₄BCl
• MW: 320.747965335846
• MDL: MFCD01317328
• CID: 62917
• PubChem ID: 13515837
• Update Time: 2025-04-18

(+)-DIP-chloride (60% in n-Heptane) Chemical and Physical Properties

Names and Identifiers

• (+)-Diisopinocampheyl chloroborane
• (+)-B-CHLORODIISOPINOCAMPHENYLBORANE
• (+)-B-CHLORODIISOPINOCAMPHEYLBORANE
• (+)-B-DIISOPINOCAMPHEYL-CHLOROBORANE
• (+)-BETA-CHLORODIISOPINOCAMPHEYLBORANE
• (+)-DIP CHLORIDE
• (+)-DIP-CHLORIDE(TM)
• (+)-IPC2BCL
• (+)-β-Chlorodiisopinocampheylborane
• (+)-DIP chloride[R]
• (+)-Diisopinocampheylchloroborane, 1.8M solution in hexanes
• (+)-DIP-CHLORIDE IN HEPTANES, 2M SOLUTION
• (+)-Diisopinocampheylchloroborane, 1.7 M solution in heptane, SpcSeal
• (+)-DIP-chloride
• (+)-DiisopinocaMpheylchloroborane, 1.8M solution in hexanes, AcroSeal
• Chenodeoxycholic acid
• (+)DPC
• B-ChlorodiisopinocaMpheylboran
• (+)-Diisopinocampheylchloroborane
• (+)-DIP-CHLORIDE, TYPICALLY 90-105%
• Chloro-[(1S,2R,3S,5S)-2,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl]-[(2R,3S)-2,6,6-trimethyl-3-bicyclo[3
• (+)-DIP-chloride (60% in n-Heptane)
• (+)-b-chlorodiisopinocampheyl-borane
• (+)-DIP-Chloride(TM), 90-105% (approx.)
• Borane, chlorobis[(1S,2R,3S,5S)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl]-
• PSEHHVRCDVOTID-NAVXHOJHSA-N
• chlorobis[(1S,2R,3S,5S)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl]borane
• SCHEMBL4864880
• (-)-B-Chlorodiisopinocampheylborane
• (+)-Chlorodiisopinocampheylborane; (+)-DIP-Cl; (+)-DIP-chloride
• CS-0008304
• 112246-73-8
• AC-22730
• AKOS016015001

• MDL： MFCD01317328
• Inchi： 1S/C20H34BCl/c1-11-15-7-13(19(15,3)4)9-17(11)21(22)18-10-14-8-16(12(18)2)20(14,5)6/h11-18H,7-10H2,1-6H3/t11-,12-,13+,14+,15-,16-,17-,18-/m0/s1
• InChI Key： PSEHHVRCDVOTID-NAVXHOJHSA-N
• SMILES： ClB([C@H]1C[C@H]2C[C@@H]([C@@H]1C)C2(C)C)[C@H]1C[C@H]2C[C@@H]([C@@H]1C)C2(C)C

Computed Properties

• Exact Mass: 320.24400
• Monoisotopic Mass: 320.244
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless - very light yellow transparent liquid, volatile.
• Density: 0.91
• Melting Point: 53-55 °C (lit.)
• Boiling Point: 369.6±25.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.5
• PSA: 0.00000
• LogP: 6.36130
• Sensitiveness: Sensitive to humidity, air and heat
• Solubility: Soluble in most commonly used organic solvents, e.g

(+)-DIP-chloride (60% in n-Heptane) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R34; R37
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Catalysts and Inorganic Chemicals Catalysts